Cas no 55161-19-8 (4-(pyridin-3-yl)butan-2-one)
4-(pyridin-3-yl)butan-2-one structure
Product Name:4-(pyridin-3-yl)butan-2-one
CAS No:55161-19-8
MF:C9H11NO
MW:149.189742326736
CID:352691
PubChem ID:12433445
Update Time:2025-04-19
4-(pyridin-3-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-pyridinyl)-2-Butanone
- 2-Butanone, 4-(3-pyridinyl)-
- 4-pyridin-3-ylbutan-2-one
- 4-(pyridin-3-yl)butan-2-one
- DTXSID00498105
- 55161-19-8
- EN300-365656
- AKOS013846832
- SCHEMBL868044
- F8886-7566
-
- Inchi: 1S/C9H11NO/c1-8(11)4-5-9-3-2-6-10-7-9/h2-3,6-7H,4-5H2,1H3
- InChI Key: OAUNKLBPKLZUSD-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1C=NC=CC=1
Computed Properties
- Exact Mass: 149.08413
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
4-(pyridin-3-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336443-100mg |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 100mg |
$327 | 2021-08-18 | |
| Chemenu | CM336443-250mg |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 250mg |
$523 | 2021-08-18 | |
| Chemenu | CM336443-1g |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 1g |
$1352 | 2021-08-18 | |
| Chemenu | CM336443-100mg |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 100mg |
$327 | 2022-06-11 | |
| Chemenu | CM336443-250mg |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 250mg |
$523 | 2022-06-11 | |
| Chemenu | CM336443-1g |
4-(Pyridin-3-yl)butan-2-one |
55161-19-8 | 95%+ | 1g |
$1352 | 2022-06-11 | |
| TRC | P993583-10mg |
4-(pyridin-3-yl)butan-2-one |
55161-19-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P993583-50mg |
4-(pyridin-3-yl)butan-2-one |
55161-19-8 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P993583-100mg |
4-(pyridin-3-yl)butan-2-one |
55161-19-8 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-365656-0.05g |
4-(pyridin-3-yl)butan-2-one |
55161-19-8 | 95.0% | 0.05g |
$174.0 | 2025-03-18 |
4-(pyridin-3-yl)butan-2-one Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
55161-19-8 (4-(pyridin-3-yl)butan-2-one) Related Products
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